2-((6-Chloropyrimidin-4-yl)oxy)benzonitrile

Specification

• CAS No.: 913846-53-4
• Molecular Formula: C11H6ClN3O
• Molecular Weight: 231.64 g/mol
• IUPAC Name: 2-(6-chloropyrimidin-4-yl)oxybenzonitrile
• Standard InChI: InChI=1S/C11H6ClN3O/c12-10-5-11(15-7-14-10)16-9-4-2-1-3-8(9)6-13/h1-5,7H
• Standard InChI Key: JNEZGHPSXFUFMT-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C#N)OC2=CC(=NC=N2)Cl
• Canonical SMILES: C1=CC=C(C(=C1)C#N)OC2=CC(=NC=N2)Cl

Introduction

2-((6-Chloropyrimidin-4-yl)oxy)benzonitrile is a chemical compound with the CAS number 913846-53-4. It is a heterocyclic building block, combining elements of pyrimidine and benzonitrile. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure and potential reactivity.

Safety and Hazard Information

2-((6-Chloropyrimidin-4-yl)oxy)benzonitrile poses several hazards:

• GHS Classification:

  • H290: May be corrosive to metals.

  • H314: Causes severe skin burns and eye damage.

  • H318: Causes serious eye damage.

  • H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

• Handling Precautions: Requires careful handling due to its potential to cause severe skin and eye irritation and respiratory issues.

Hazard Information Table

Hazard Statement	Description
H290	May be corrosive to metals
H314	Causes severe skin burns and eye damage
H318	Causes serious eye damage
H334	May cause allergy or asthma symptoms or breathing difficulties if inhaled

Synthesis and Applications

The synthesis of 2-((6-Chloropyrimidin-4-yl)oxy)benzonitrile typically involves the reaction of chloropyrimidine derivatives with benzonitrile precursors. This compound is used as a building block in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.

Synthesis Overview

• Starting Materials: Chloropyrimidine derivatives and benzonitrile precursors.

• Reaction Conditions: Typically involves etherification reactions under controlled conditions.

• Applications: Pharmaceutical and agrochemical synthesis.

Related Compounds

Compounds related to 2-((6-Chloropyrimidin-4-yl)oxy)benzonitrile include other pyrimidine derivatives and benzonitrile analogs. For example, 2,6-Bis[(2-chloropyrimidin-4-yl)oxy]benzonitrile is a related compound with additional pyrimidine moieties.

Related Compounds Table

Compound	CAS Number	Description
2-((6-Chloropyrimidin-4-yl)oxy)benzonitrile	913846-53-4	Pyrimidine and benzonitrile derivative
2,6-Bis[(2-chloropyrimidin-4-yl)oxy]benzonitrile	Not specified	Bis-pyrimidine derivative of benzonitrile